N-{[1-(2-phenylethyl)-1H-benzimidazol-2-yl]methyl}-2-furamide

• IUPAC Name: N-[[1-(2-phenylethyl)benzimidazol-2-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C21H19N3O2/c25-21(19-11-6-14-26-19)22-15-20-23-17-9-4-5-10-18(17)24(20)13-12-16-7-2-1-3-8-16/h1-11,14H,12-13,15H2,(H,22,25)
• InChI Key: BECSNDACZOYVGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C3=CC=CC=C3N=C2CNC(=O)C4=CC=CO4
• Molecular Formula: C21H19N3O2
• Molecular Weight: 345.4 g/mol

Description

N-{[1-(2-phenylethyl)-1H-benzimidazol-2-yl]methyl}-2-furamide is a novel compound that has shown potential in scientific research. This compound is a benzimidazole derivative that has been synthesized using a unique method. It has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of N-{[1-(2-phenylethyl)-1H-benzimidazol-2-yl]methyl}-2-furamide is not yet fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways involved in cancer cell proliferation and inflammation. It may also work by modulating the immune system and enhancing the body's natural defense mechanisms against infections.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation, such as topoisomerase II and histone deacetylase. It has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In addition, it has been shown to enhance the activity of natural killer cells and modulate the immune system.

Advantages and Limitations for Lab Experiments

N-{[1-(2-phenylethyl)-1H-benzimidazol-2-yl]methyl}-2-furamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to have a broad range of biological activities, making it a versatile tool for scientific research. However, one limitation is that its mechanism of action is not yet fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-{[1-(2-phenylethyl)-1H-benzimidazol-2-yl]methyl}-2-furamide. One area of interest is its potential as an anticancer agent. Further studies are needed to determine its efficacy against different types of cancer and its potential for use in combination with other anticancer drugs. Another area of interest is its potential as an anti-inflammatory agent. Studies are needed to determine its efficacy in animal models of inflammation and its potential for use in treating inflammatory diseases. In addition, further studies are needed to elucidate its mechanism of action and to identify potential molecular targets for drug development.

Synthesis Methods

The synthesis of N-{[1-(2-phenylethyl)-1H-benzimidazol-2-yl]methyl}-2-furamide involves the reaction of 2-furancarboxylic acid with 1-(2-phenylethyl)-1H-benzimidazole-2-amine in the presence of a coupling agent. The reaction proceeds through an amide bond formation, followed by the addition of a methyl group to the furan ring. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-{[1-(2-phenylethyl)-1H-benzimidazol-2-yl]methyl}-2-furamide has been studied for its potential in scientific research. It has been shown to have anticancer activity by inhibiting the proliferation of cancer cells. It has also been studied for its potential as an anti-inflammatory agent and for its ability to modulate the immune system. In addition, it has been shown to have antimicrobial activity against a range of bacteria and fungi.